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Compound of Interest

Compound Name:
2,4,6-

Trimethylbenzenesulfonohydrazide

Cat. No.: B098524 Get Quote

Synthesis of 2,4,6-
Trimethylbenzenesulfonohydrazide: A Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the synthesis of 2,4,6-
trimethylbenzenesulfonohydrazide from mesitylenesulfonyl chloride. This compound serves

as a crucial intermediate in various chemical syntheses, including the preparation of bioactive

hydrazone derivatives.[1][2][3] This document outlines the detailed experimental protocol,

presents key quantitative data, and illustrates the reaction pathway and workflow.

Reaction Overview
The synthesis of 2,4,6-trimethylbenzenesulfonohydrazide from mesitylenesulfonyl chloride is

a nucleophilic substitution reaction. The nitrogen atom of hydrazine acts as a nucleophile,

attacking the electrophilic sulfur atom of the sulfonyl chloride. This displaces the chloride ion

and forms the sulfonohydrazide product.
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The following table summarizes the key quantitative data associated with the synthesis and the

final product.

Parameter Value Reference

Reactants

Mesitylenesulfonyl chloride 1.0 molar equivalent [4]

Hydrazine monohydrate 2.5 molar equivalents [4]

Product: 2,4,6-

Trimethylbenzenesulfonohydra

zide

Molecular Formula C₉H₁₄N₂O₂S [5][6]

Molecular Weight 214.28 g/mol [5][6]

Melting Point 112-114 °C (decomposes) [5][6]

Appearance White to off-white powder [5]

CAS Number 16182-15-3 [5][6]

Yield

Crude Yield
Not explicitly stated, but

procedure is high-yielding.
[4]

Experimental Protocol
This protocol is adapted from a well-established procedure for the synthesis of

mesitylenesulfonylhydrazine.[4]

Materials:

Mesitylenesulfonyl chloride

Hydrazine monohydrate

Tetrahydrofuran (THF), dry
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Dichloromethane

Water, ice-cold

Sodium sulfate

Equipment:

Three-necked round-bottomed flask

Addition funnel

Thermometer

Magnetic stirrer

Ice-acetone bath

Suction filtration apparatus (e.g., Büchner funnel)

Separatory funnel

Rotary evaporator

Procedure:

Reaction Setup: In a three-necked round-bottomed flask equipped with a magnetic stirrer, a

thermometer, and an addition funnel, dissolve mesitylenesulfonyl chloride (0.503 mol) in 175

mL of dry tetrahydrofuran (THF).

Cooling: Cool the solution to between -10°C and 0°C using an ice-acetone bath.[4]

Preparation of Hydrazine Solution: In a separate flask, dissolve hydrazine monohydrate

(1.26 mol) in 30 mL of ice-cold water.

Addition of Hydrazine: Add the hydrazine solution dropwise to the stirred solution of

mesitylenesulfonyl chloride via the addition funnel. Maintain the internal reaction temperature

below 25°C.[4]
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Reaction: After the addition is complete, continue stirring the mixture for an additional 45

minutes at room temperature.

Precipitation: Pour the reaction mixture into 250 mL of ice water with stirring to precipitate the

crude product.

Filtration: Collect the crude 2,4,6-trimethylbenzenesulfonohydrazide by suction filtration.

Work-up:

Dissolve the crude product in 500 mL of dichloromethane.

A small amount of water (150-175 mL) will separate; transfer the mixture to a separatory

funnel and remove the aqueous layer.

Dry the dichloromethane layer over anhydrous sodium sulfate.

Filter the solution to remove the drying agent.

Concentrate the filtrate using a rotary evaporator to obtain the purified product.

Storage:

2,4,6-Trimethylbenzenesulfonohydrazide should be stored in a freezer below 0 °C to ensure

stability for several months.[5] It is a potentially flammable solid and should be handled with

appropriate personal protective equipment in a fume hood.[5]

Visualizations
Reaction Mechanism
The following diagram illustrates the nucleophilic substitution reaction between

mesitylenesulfonyl chloride and hydrazine.

Caption: Reaction of mesitylenesulfonyl chloride with hydrazine.

Experimental Workflow
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The diagram below outlines the key steps in the synthesis of 2,4,6-
trimethylbenzenesulfonohydrazide.

Dissolve Mesitylenesulfonyl Chloride in THF

Cool to -10°C to 0°C

Add Hydrazine Monohydrate Solution Dropwise (<25°C)

Stir at Room Temperature (45 min)

Pour into Ice Water to Precipitate

Collect Crude Product by Suction Filtration

Dissolve in Dichloromethane

Separate Aqueous Layer

Dry with Sodium Sulfate

Filter and Concentrate

Obtain Purified Product
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Click to download full resolution via product page

Caption: Workflow for the synthesis of 2,4,6-trimethylbenzenesulfonohydrazide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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